O-(N-acetyl-alpha-D-galactosaminyl)-L-threonine
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Overview
Description
O-(N-acetyl-alpha-D-galactosaminyl)-L-threonine is a L-threonine derivative that is N-acetyl-alpha-D-galactosamine linked via an alpha glycosidic bond to the O at position 3 of L-threonine. It is a non-proteinogenic L-alpha-amino acid and a L-threonine derivative.
Scientific Research Applications
Enzyme Hydrolysis of Mucin-Type Glycoproteins
Research by Umemoto, Bhavanandan, & Davidson (1977) identified an enzyme from Diplococcus pneumoniae capable of hydrolyzing the O-glycosidic linkage between alpha-N-acetyl-D-galactosamine and serine or threonine in mucins and mucin-type glycoproteins. This enzyme is unique in its ability to cleave the linkage between carbohydrates and serine or threonine residues in glycoproteins, making it a valuable tool for studying the distribution and function of mucin-type glycoproteins in normal and cancer cells.
Structure and Epitope Specificity in Bacterial Polysaccharides
Sidorczyk et al. (1995) explored the structure and epitope specificity of the O-specific polysaccharide of Proteus penneri strain 12 containing the amide of D-galacturonic acid with L-threonine. Their study Sidorczyk et al., 1995 revealed the significant role of D-GalA(L-Thr) in the serological specificity of the P. penneri 12 O-antigen, providing insights into bacterial immunogenicity and potential vaccine development.
Glycosylation of Proteins and Peptides
Granovsky et al. (1994) investigated the specificity of UDPgalactose:glycoprotein-N-acetyl-D-galactosamine 3-beta-D-galactosyltransferase towards GalNAc-containing glycopeptide substrates Granovsky et al., 1994. Their findings emphasized the role of the peptide core structure and glycosylation in controlling the biosynthesis of O-glycans, which has significant implications in understanding protein modification and function.
Glycosylation in Myelin Protein
Hagopian et al. (1971) identified a specific threonine residue in the A1 protein from central nervous system myelin, which is glycosylated by a polypeptide N-acetylgalactosaminyl-transferase, forming an N-acetylgalactos-aminyl-O-threonine linkage Hagopian et al., 1971. This discovery contributes to our understanding of the structure and function of myelin proteins in the nervous system.
properties
Molecular Formula |
C12H22N2O8 |
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Molecular Weight |
322.31 g/mol |
IUPAC Name |
(2S,3R)-3-[(2S,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminobutanoic acid |
InChI |
InChI=1S/C12H22N2O8/c1-4(7(13)11(19)20)21-12-8(14-5(2)16)10(18)9(17)6(3-15)22-12/h4,6-10,12,15,17-18H,3,13H2,1-2H3,(H,14,16)(H,19,20)/t4-,6-,7+,8-,9+,10-,12+/m1/s1 |
InChI Key |
KUIFHYPNNRVEKZ-VIJRYAKMSA-N |
Isomeric SMILES |
C[C@H]([C@@H](C(=O)O)N)O[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)NC(=O)C |
Canonical SMILES |
CC(C(C(=O)O)N)OC1C(C(C(C(O1)CO)O)O)NC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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